1'-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,4'-bipiperidine

• IUPAC Name: 1-(2-bicyclo[2.2.1]hept-5-enylmethyl)-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C18H30N2/c1-2-8-20(9-3-1)18-6-10-19(11-7-18)14-17-13-15-4-5-16(17)12-15/h4-5,15-18H,1-3,6-14H2
• InChI Key: JWUYNPYFTDFITM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCN(CC2)CC3CC4CC3C=C4
• Molecular Formula: C18H30N2
• Molecular Weight: 274.4 g/mol

Description

1'-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as BTCP and belongs to the class of piperidine derivatives. BTCP has been found to possess analgesic properties and has been studied extensively for its potential use as a pain reliever.

Mechanism of Action

The mechanism of action of BTCP is not fully understood, but it is thought to act on the central nervous system by binding to opioid receptors. This binding results in the activation of the body's natural pain-relieving mechanisms, which leads to a reduction in pain.
Biochemical and Physiological Effects:
BTCP has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of endogenous opioids in the brain, which are responsible for pain relief. BTCP has also been found to increase levels of dopamine, a neurotransmitter that is involved in reward and motivation.

Advantages and Limitations for Lab Experiments

BTCP has several advantages for lab experiments. It is relatively easy to synthesize, and its effects are well-characterized. However, there are also limitations to its use in lab experiments. It is a controlled substance, which makes it difficult to obtain, and its effects can vary depending on the animal model used.

Future Directions

There are several future directions for research on BTCP. One area of interest is its potential use in treating opioid addiction. BTCP has been found to reduce withdrawal symptoms in rats, and further research could explore its use in humans. Another area of interest is the development of new analogs of BTCP that may have improved therapeutic properties. Finally, research could explore the potential use of BTCP in treating other types of pain, such as neuropathic pain.

Synthesis Methods

The synthesis of BTCP involves a multi-step process that requires specialized knowledge and equipment. The first step involves the preparation of 2-bromobicyclo[2.2.1]hept-5-ene, which is then reacted with piperidine to form 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)piperidine. This intermediate is then further reacted with 4-piperidone to form BTCP.

Scientific Research Applications

BTCP has been studied extensively for its potential therapeutic applications. In particular, it has been investigated for its analgesic properties and has been found to be effective in relieving pain in animal models. BTCP has also been studied for its potential use in treating opioid addiction, as it has been found to reduce withdrawal symptoms in rats.